Cas no 1461869-65-7 (methyl (1S,3S)-3-aminocyclohexane-1-carboxylate)

• Product Name: methyl (1S,3S)-3-aminocyclohexane-1-carboxylate
• CAS No: 1461869-65-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD31639152
• CID: 5070901
• PubChem ID: 67070431
• Update Time: 2025-06-12

methyl (1S,3S)-3-aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,3S)-3-aminocyclohexane-1-carboxylate
• trans-3-amino-cyclohexanecarboxylic acid methyl ester
• methyl (1S,3S)-3-aminocyclohexanecarboxylate
• trans-methyl 3-aminocyclohexanecarboxylate
• trans-methyl 3-aminocyclohexane-carboxylate
• methyl(1S,3S)-3-aminocyclohexane-1-carboxylate
• (1R, 3R)-3-Amino-cyclohexanecarboxylic acid methyl ester
• (1S, 3S)-3-Amino-cyclohexanecarboxylic acid methyl ester
• CS-0141823
• E81760
• EN300-26913176
• 1461869-65-7
• ZMMITUCIAZVHCG-BQBZGAKWSA-N
• AS-84769
• SCHEMBL1543561

• MDL： MFCD31639152
• Inchi： 1S/C8H15NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3/t6-,7-/m0/s1
• InChI Key： ZMMITUCIAZVHCG-BQBZGAKWSA-N
• SMILES： O(C)C([C@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 157.110278721 g/mol
• Monoisotopic Mass: 157.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3
• Molecular Weight: 157.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S,3S)-3-aminocyclohexane-1-carboxylate

Methyl (1S,3S)-3-aminocyclohexane-1-carboxylate: An Overview of CAS No. 1461869-65-7

Methyl (1S,3S)-3-aminocyclohexane-1-carboxylate (CAS No. 1461869-65-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of cyclohexane, featuring an amino group and a carboxylate ester functionality. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral nature of methyl (1S,3S)-3-aminocyclohexane-1-carboxylate is crucial for its applications in asymmetric synthesis. Chiral compounds are essential in the development of enantiomerically pure drugs, as different enantiomers can exhibit distinct biological activities and pharmacological profiles. The ability to selectively synthesize one enantiomer over the other is a key aspect of modern drug discovery and development.

Recent studies have highlighted the potential of methyl (1S,3S)-3-aminocyclohexane-1-carboxylate in the synthesis of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a building block for the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in various cellular processes and are emerging as important targets for the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of methyl (1S,3S)-3-aminocyclohexane-1-carboxylate typically involves several steps, including the formation of the cyclohexane ring, introduction of the amino group, and esterification to form the carboxylate ester. Various methods have been reported for achieving high enantiomeric purity, including asymmetric hydrogenation and enzymatic resolution. These synthetic routes are crucial for ensuring that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

In addition to its role as a synthetic intermediate, methyl (1S,3S)-3-aminocyclohexane-1-carboxylate has also been studied for its potential biological activities. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated the effects of this compound on cell proliferation and apoptosis in cancer cell lines. The results showed that methyl (1S,3S)-3-aminocyclohexane-1-carboxylate exhibited significant antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for further drug development.

The physicochemical properties of methyl (1S,3S)-3-aminocyclohexane-1-carboxylate are also important considerations in its use as a pharmaceutical intermediate. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility properties can be optimized through various techniques, such as salt formation or co-solvent systems, to enhance its utility in different synthetic processes.

In conclusion, methyl (1S,3S)-3-aminocyclohexane-1-carboxylate (CAS No. 1461869-65-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.